Cas no 950778-43-5 (6-methoxy-3-nitro-2-Pyridinecarbonitrile)

• Product Name: 6-methoxy-3-nitro-2-Pyridinecarbonitrile
• CAS No: 950778-43-5
• MF: C₇H₅N₃O₃
• MW: 179.132900953293
• MDL: MFCD07780780
• CID: 1122878
• PubChem ID: 17759227
• Update Time: 2024-10-25

6-methoxy-3-nitro-2-Pyridinecarbonitrile Chemical and Physical Properties

Names and Identifiers

• 6-methoxy-3-nitro-2-Pyridinecarbonitrile
• 6-METHOXY-3-NITROPYRIDINE-2-CARBONITRILE
• 6-Methoxy-3-nitro-2-pyridinecarbonitrile (ACI)
• 6-Methoxy-3-nitropicolinonitrile
• DB-108138
• F13918
• 6-Methoxy-3-nitro-pyridine-2-carbonitrile
• PS-16212
• PB43946
• SCHEMBL621047
• CS-0309553
• YLBYQWJIFUMVLU-UHFFFAOYSA-N
• AKOS006287114
• MFCD07780780
• 950778-43-5

• MDL： MFCD07780780
• Inchi： 1S/C7H5N3O3/c1-13-7-3-2-6(10(11)12)5(4-8)9-7/h2-3H,1H3
• InChI Key： YLBYQWJIFUMVLU-UHFFFAOYSA-N
• SMILES： N#CC1C([N+](=O)[O-])=CC=C(OC)N=1

Computed Properties

• Exact Mass: 179.03300
• Monoisotopic Mass: 179.03309103g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 91.7Ų

Experimental Properties

• PSA: 91.73000
• LogP: 1.39328